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Experimental Evidence & Protocols

Get Quote

The characterization of BPR1J-097's mechanism of action is supported by a series of standardized

experimental protocols.

Experiment Primary Outcome
P Cell Line | Model Key Methodologies Y
Type Measured
Kinase Sf9 insect cells Kinase-Glo assay; ICso (Concentration
Inhibition expressing Incubation for 4 hours [1] inhibiting 50% of kinase
recombinant FLT3 activity)
Cellular MOLM-13, MV4-11 MTS cell viability assay; Glso (Concentration

Proliferation

Mechanism &
Signaling

Apoptosis
Assay

(FLT3-mutant AML)

FLT3-driven AML cells

FLT3-driven AML cells

Incubation for 72 hours [2]

[3] [1]

Western Blot analysis [2] [3]

Not specified in detail [2] [3]

causing 50% growth
inhibition)

Reduction in
phosphorylated FLT3 and
STATS

Induction of programmed
cell death
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Experiment
Type

Cell Line | Mode

In Vivo Efficacy  FLT3-driven AML
murine xenograft

Primary Outcome
| Key Methodologies Y

Measured
Administered to mice with Tumor volume regression
established tumors [2] [3] and growth inhibition

Mechanism of Action Pathway

The following diagram illustrates the proposed mechanism of action for BPR1J-097 in targeting the FLT3

signaling pathway in AML cells:
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Figure 1: BPR1J-097 inhibits constitutive FLT3 signaling, leading to apoptosis in AML cells.
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BPR1J-097 was identified as a novel FLT3 inhibitor with promising in vive anti-tumour activities,
suggesting its potential for further development in preclinical and clinical studies [2] [3]. The current
developer is listed as the Institute of Biotechnology and Pharmaceutical Research at the National
Health Research Institutes (NHRI) in Taiwan [4].

It is important to note that the available data is from the original 2012 publication. For the latest research
status, I recommend checking the NIH Clinical Trials database or the NHRI's official website for any updates

on preclinical or clinical development.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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